Cas no 70262-57-6 (Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-)
70262-57-6 structure
Product Name:Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-
CAS No:70262-57-6
MF:C11H8Cl2O3S
MW:291.150420188904
CID:547518
PubChem ID:11033619
Update Time:2025-04-19
Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-
- 3-chloro-5,6-dimethoxy-1-benzothiophene-2-carbonyl chloride
- FPOJTIOYSDDNKZ-UHFFFAOYSA-N
- DTXSID50452752
- 3-Chloro-5,6-dimethoxy-benzo[b]thiophene-2-carbonyl chloride
- SCHEMBL1609773
- 70262-57-6
-
- Inchi: 1S/C11H8Cl2O3S/c1-15-6-3-5-8(4-7(6)16-2)17-10(9(5)12)11(13)14/h3-4H,1-2H3
- InChI Key: FPOJTIOYSDDNKZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)Cl)SC2C=C(C(=CC=21)OC)OC
Computed Properties
- Exact Mass: 289.95724
- Monoisotopic Mass: 289.9571207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 35.53
Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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